Cas no 1251003-06-1 (3-Aminoindolizine-6-Carboxylic Acid(WX130004))

• Product Name: 3-Aminoindolizine-6-Carboxylic Acid(WX130004)
• CAS No: 1251003-06-1
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 4564819
• PubChem ID: 55279525
• Update Time: 2025-06-12

3-Aminoindolizine-6-Carboxylic Acid(WX130004) Chemical and Physical Properties

Names and Identifiers

• 3-Aminoindolizine-6-Carboxylic Acid(WX130004)
• 3-Aminoindolizine-6-Carboxylic Acid

• MDL： MFCD14581105
• Inchi： 1S/C9H8N2O2/c10-8-4-3-7-2-1-6(9(12)13)5-11(7)8/h1-5H,10H2,(H,12,13)
• InChI Key： ZGEPWXYEZCXZCJ-UHFFFAOYSA-N
• SMILES： C1=C2N(C=C(C(O)=O)C=C2)C(N)=C1

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Indolizines

Additional information on 3-Aminoindolizine-6-Carboxylic Acid(WX130004)

Recent Advances in the Study of 3-Aminoindolizine-6-Carboxylic Acid (WX130004) and Its Implications in Chemical Biology and Medicine

3-Aminoindolizine-6-Carboxylic Acid (WX130004), a compound with the CAS number 1251003-06-1, has recently emerged as a promising scaffold in chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its indolizine core and functionalized amino and carboxylic acid groups, exhibits unique physicochemical properties that make it an attractive candidate for drug discovery and development. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of WX130004 as a key intermediate in the synthesis of selective kinase inhibitors. The researchers utilized the carboxylic acid moiety for amide bond formation with various amine-containing pharmacophores, while the amino group served as a point for further derivatization. This approach yielded several compounds with nanomolar potency against specific cancer-related kinases, with one derivative showing promising in vivo antitumor activity in xenograft models.

Structural analyses of WX130004-containing compounds revealed that the indolizine core participates in crucial π-π stacking interactions with aromatic residues in the ATP-binding pocket of target kinases. The compound's rigid planar structure appears to contribute to high binding affinity, while its polar functional groups enhance solubility - addressing a common challenge in kinase inhibitor development. Molecular dynamics simulations further supported these observations, showing stable binding modes over 100ns trajectories.

Beyond oncology applications, recent patent filings (WO2023056421) have disclosed WX130004 derivatives as modulators of inflammatory pathways. The compound's scaffold was found to interact with the NLRP3 inflammasome, potentially offering new therapeutic avenues for autoimmune diseases. Structure-activity relationship studies identified specific substitutions on the indolizine ring that dramatically influence both potency and selectivity, providing valuable insights for future drug design.

From a synthetic chemistry perspective, novel routes to WX130004 have been developed to improve yield and scalability. A 2024 Organic Process Research & Development paper described a continuous flow synthesis approach that reduced reaction times from hours to minutes while maintaining excellent purity (>99%). This advancement addresses previous manufacturing challenges and could facilitate larger-scale production for preclinical and clinical studies.

The compound's unique properties have also attracted attention in chemical biology as a fluorescent probe. Researchers have exploited WX130004's inherent fluorescence (λex 340 nm, λem 450 nm) to develop turn-on sensors for metal ions and reactive oxygen species. These applications leverage both the photophysical characteristics of the indolizine core and the metal-chelating ability of the amino-carboxylate functionality.

Despite these promising developments, challenges remain in fully exploring WX130004's therapeutic potential. Current research efforts are focused on improving metabolic stability and reducing potential off-target effects through systematic structure optimization. The compound's relatively high polarity, while beneficial for solubility, may limit membrane permeability in certain applications, prompting investigations into prodrug strategies.

In conclusion, 3-Aminoindolizine-6-Carboxylic Acid (WX130004) represents a multifaceted chemical entity with significant potential across multiple therapeutic areas. Its unique structural features enable diverse applications ranging from kinase inhibition to inflammasome modulation and molecular sensing. As synthetic methodologies advance and structure-activity relationships become better understood, this compound class is poised to make substantial contributions to chemical biology and drug discovery in the coming years.